Cas no 72845-15-9 (Butanedioic acid,2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]-)
72845-15-9 structure
Product Name:Butanedioic acid,2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]-
CAS No:72845-15-9
MF:C16H27NO7S
MW:377.453084230423
CID:543375
Update Time:2024-03-06
Butanedioic acid,2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid,2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]-
- Butanedioic acid, 2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]-
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- Inchi: 1S/C16H27NO7S/c1-2-3-4-5-6-7-12(18)17-8-9-25-14(21)11-16(24,15(22)23)10-13(19)20/h24H,2-11H2,1H3,(H,17,18)(H,19,20)(H,22,23)
- InChI Key: ORCFRMJQSNRCSF-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(O)(CC(=O)SCCNC(=O)CCCCCCC)CC(O)=O
Computed Properties
- Exact Mass: 377.15091
Experimental Properties
- Density: 1.273±0.06 g/cm3(Predicted)
- Boiling Point: 602.4±55.0 °C(Predicted)
- PSA: 141
- pka: 3.03±0.28(Predicted)
Butanedioic acid,2-hydroxy-2-[2-oxo-2-[[2-[(1-oxooctyl)amino]ethyl]thio]ethyl]- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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